Cas no 378204-72-9 (3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile)

• Product Name: 3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile
• CAS No: 378204-72-9
• MF: C₁₁H₉F₃N₂S
• MW: 258.262771368027
• CID: 872222
• Update Time: 2023-08-03

3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-thioxo-1-(trifluoromethyl)-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• 3-Thioxo-1-trifluoromethyl-2,3,5,6,7,8-hexahydro-isoquinoline-4-carbonitrile
• STL226830
• STK352636
• SBB025699
• 3-thioxo-1-(trifluoromethyl)-2,5,6,7,8-pentahydroisoquinoline-4-carbonitrile
• 3-sulfanyl-1-(trifluoromethyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• 3-MERCAPTO-1-(TRIFLUOROMETHYL)-5,6,7,8-TETR

• Inchi： 1S/C11H9F3N2S/c12-11(13,14)9-7-4-2-1-3-6(7)8(5-15)10(17)16-9/h1-4H2,(H,16,17)
• InChI Key： MAWZDKCTPKZVMI-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C2CCCCC2=C(C(F)(F)F)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 491
• Topological Polar Surface Area: 67.9